molecular formula C10H11ClN4S B8291405 5,6-Dimethyl-2-(4-methylthiazol-2-yl)amino-4-chloropyrimidine CAS No. 214535-53-2

5,6-Dimethyl-2-(4-methylthiazol-2-yl)amino-4-chloropyrimidine

Cat. No.: B8291405
CAS No.: 214535-53-2
M. Wt: 254.74 g/mol
InChI Key: PZTJJIUPKAYECR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dimethyl-2-(4-methylthiazol-2-yl)amino-4-chloropyrimidine is a useful research compound. Its molecular formula is C10H11ClN4S and its molecular weight is 254.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

214535-53-2

Molecular Formula

C10H11ClN4S

Molecular Weight

254.74 g/mol

IUPAC Name

N-(4-chloro-5,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-amine

InChI

InChI=1S/C10H11ClN4S/c1-5-4-16-10(12-5)15-9-13-7(3)6(2)8(11)14-9/h4H,1-3H3,(H,12,13,14,15)

InChI Key

PZTJJIUPKAYECR-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=N1)NC2=NC(=C(C(=N2)Cl)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture solution of 5,6-dimethyl-2-(4-methylthiazol-2-yl)amino-4-hydroxypyrimidine (1.15 g, 4-78 mmol), phosphorus oxychioride(7 ml), and dimethylformamide(5 ml) was heated to 70° C. for 30 minutes, cooled to a room temperature and then poured into ice water. The aqueous layer was extracted with dichloromethane, washed with 1N sodium hydroxide solution, and then washed with water. The separated organic layer was concentrated and the residual oil was suspended in a mixture solution of ethyl ether and hexane. The resulting solid was filtered and dried to give 0.42 g of the titled compound. (Yield: 33.9%)
Name
5,6-dimethyl-2-(4-methylthiazol-2-yl)amino-4-hydroxypyrimidine
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
33.9%

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